Cas no 1089663-51-3 (N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate)

• Product Name: N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate
• CAS No: 1089663-51-3
• MF: C₉H₁₂N₂O₃S₂
• MW: 260.333179473877
• MDL: MFCD23164479
• CID: 2090443
• PubChem ID: 253661577
• Update Time: 2025-06-08

N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate
• N-(2-thiophenesulfonyl)-L-prolinamide

• MDL： MFCD23164479
• Inchi： InChI=1S/C9H12N2O3S2/c12-9(7-3-1-5-10-7)11-16(13,14)8-4-2-6-15-8/h2,4,6-7,10H,1,3,5H2,(H,11,12)/t7-/m0/s1
• InChI Key： LGJKEXWBLODWJF-ZETCQYMHSA-N
• SMILES： O=S(NC([C@@H]1CCCN1)=O)(C2=CC=CS2)=O

Computed Properties

• Exact Mass: 260.02900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: White white crystal powder
• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 111.89000
• LogP: 2.10550

Additional information on N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate

Introduction to N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate (CAS No. 1089663-51-3)

N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate, identified by its CAS number 1089663-51-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate incorporates a thiophene ring, which is a key feature that contributes to its distinct chemical behavior. Thiophene derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in a highly specific manner. The presence of the sulfonyl group further enhances the compound's reactivity and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of protease inhibitors, particularly those targeting serine proteases. N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate has been investigated for its potential as an inhibitor of various serine proteases due to its ability to mimic the transition state of peptide bond hydrolysis. This property makes it a promising candidate for the development of drugs that target diseases such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate is its versatility in chemical modifications. The trifluoroacetate moiety enhances the compound's solubility and stability, which are critical factors for pharmaceutical applications. Additionally, the amide group provides a site for further functionalization, allowing researchers to tailor the compound's properties to specific biological targets.

The synthesis of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate involves multi-step organic reactions that require precise control over reaction conditions. The thiophene sulfonylation step is particularly critical, as it determines the compound's overall reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of biological activity, N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate has shown promising results in preclinical studies. Its ability to inhibit specific proteases has been linked to potential therapeutic benefits in several disease models. For instance, studies have demonstrated its effectiveness in reducing inflammation by inhibiting matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation.

The trifluoroacetate salt form of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate offers several advantages over other forms, including improved pharmacokinetic properties. The trifluoromethyl group enhances the compound's metabolic stability, while the acetate ion contributes to its solubility in both aqueous and organic solvents. These properties make it an ideal candidate for formulation into oral or injectable drugs.

Ongoing research continues to explore the full potential of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate. Novel derivatives are being synthesized and tested for their efficacy in targeting different disease pathways. The integration of computational methods, such as molecular docking and virtual screening, has accelerated the discovery process by allowing researchers to predict binding interactions and optimize lead compounds.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced algorithms and high-performance computing resources, researchers can simulate the behavior of N-(2-Thiophenesulfonyl)-L-prolinamide Trifluoroacetate at a molecular level. This approach has led to the identification of new binding sites and interaction patterns that were previously unknown, opening up new avenues for therapeutic intervention.

In conclusion, N-(2-Thiophenesulfonyl strong>)-L-prolinamide Trifluoroacetate (CAS No. 1089663-51-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic versatility, make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications and derivatives, this compound is poised to play a crucial role in advancing medical science.